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Abstract
This document provides a detailed guide to the analytical techniques required for the

comprehensive structural elucidation and purity assessment of 6-Formylpyridine-2-carboxylic
acid (FPCA). As a pivotal building block in medicinal chemistry and organic synthesis, rigorous

characterization of FPCA is paramount to ensure the integrity of downstream applications.[1][2]

This guide offers field-proven protocols and data interpretation insights for researchers, quality

control analysts, and drug development professionals. We will cover Nuclear Magnetic

Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FT-IR)

Spectroscopy, and High-Performance Liquid Chromatography (HPLC) for a multi-faceted

analytical approach.
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6-Formylpyridine-2-carboxylic acid, also known as 6-formylpicolinic acid, is a heterocyclic

organic compound featuring a pyridine ring substituted with a formyl group at the 6-position and

a carboxylic acid at the 2-position.[1] Its unique bifunctional nature makes it a versatile

precursor for synthesizing complex molecules, including pharmaceutical agents and ligands for

coordination chemistry.[1]

Key Molecular Information:

Molecular Formula: C₇H₅NO₃[1][3][4]

Molecular Weight: 151.12 g/mol [1][3][4]

CAS Number: 499214-11-8[1][3]

Given its reactivity, verifying the structural identity and ensuring high purity are critical first steps

in any research or development workflow. The following sections detail the specific analytical

methodologies to achieve this.

Integrated Analytical Workflow
A robust characterization of FPCA relies on integrating data from multiple orthogonal

techniques. Each method provides a unique piece of the structural puzzle, and together they

confirm identity, structure, and purity. The logical flow of this process is outlined below.
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Figure 1: Integrated workflow for the characterization of FPCA.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle: NMR spectroscopy is the most powerful technique for determining the carbon-

hydrogen framework of an organic molecule. ¹H NMR identifies the chemical environment and

connectivity of hydrogen atoms, while ¹³C NMR provides information about the carbon skeleton.

Experimental Protocol: ¹H and ¹³C NMR
Sample Preparation: Accurately weigh ~5-10 mg of the FPCA sample.
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Dissolution: Dissolve the sample in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

Scientist's Note: DMSO-d₆ is the solvent of choice because its residual solvent peak does

not interfere with the aromatic proton signals, and more importantly, it allows for the

observation of the exchangeable carboxylic acid proton.

Transfer: Transfer the solution to a 5 mm NMR tube.

Acquisition: Acquire ¹H and ¹³C spectra on a 400 MHz (or higher) spectrometer.

¹H NMR: Acquire at least 16 scans.

¹³C NMR: Acquire for a sufficient number of scans to achieve a good signal-to-noise ratio

(e.g., 1024 scans or more).

Data Interpretation & Expected Results
The structure of FPCA predicts a specific and unambiguous pattern in both ¹H and ¹³C NMR

spectra.

¹H NMR (400 MHz, DMSO-d₆):

Carboxylic Acid Proton (-COOH): A very broad singlet is expected at δ > 13 ppm. Its

broadness is due to hydrogen bonding and chemical exchange.[5]

Aldehyde Proton (-CHO): A sharp singlet is expected in the range of δ 9.8 - 10.2 ppm.

Pyridine Ring Protons (3H): The three protons on the pyridine ring will appear in the aromatic

region (δ 7.8 - 8.5 ppm) and should exhibit a clear splitting pattern. Based on the

substitution, we expect:

One triplet (H4).

Two doublets (H3 and H5).

¹³C NMR (100 MHz, DMSO-d₆): The molecule has 7 distinct carbon atoms, and thus 7 signals

are expected.
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Aldehyde Carbonyl (C=O): Expected in the range of δ 190 - 195 ppm.

Carboxylic Acid Carbonyl (C=O): Expected downfield, typically around δ 165 - 170 ppm.[5]

Pyridine Ring Carbons (5C): Five signals are expected in the aromatic region (δ 120 - 155

ppm). The carbons attached to the formyl and carboxyl groups (C2 and C6) will be the most

downfield of this group due to deshielding effects.

Mass Spectrometry (MS)
Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions, allowing for the

precise determination of molecular weight and providing clues to the molecular formula.

Electrospray Ionization (ESI) is ideal for a polar molecule like FPCA.

Experimental Protocol: LC-MS (ESI)
Sample Preparation: Prepare a dilute solution of FPCA (~100 µg/mL) in a mixture of

acetonitrile and water (50:50 v/v) with 0.1% formic acid.

Scientist's Note: Formic acid is added to the mobile phase to facilitate protonation of the

analyte, which is necessary for detection in positive ion mode ESI.

Instrumentation: Use a High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap)

coupled with a liquid chromatography system.

Chromatography (Optional but Recommended): Inject the sample onto a C18 column with a

simple gradient of water and acetonitrile (both with 0.1% formic acid) to ensure the analyzed

peak is pure.

MS Acquisition: Acquire data in positive ion mode (ESI+). Scan a mass range that includes

the expected molecular ion (e.g., m/z 50-300).

Data Interpretation & Expected Results
Primary Ion: The primary ion observed will be the protonated molecule [M+H]⁺.

Calculated Exact Mass of C₇H₅NO₃: 151.0269
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Expected [M+H]⁺: m/z 152.0342

Other Adducts: It is common to also observe sodium adducts [M+Na]⁺ at m/z 174.0162.

Fragmentation: In MS/MS experiments, fragmentation would likely involve the loss of H₂O

(from the carboxylic acid) or CO₂.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Principle: FT-IR spectroscopy identifies the functional groups present in a molecule by

measuring the absorption of infrared radiation at specific frequencies corresponding to bond

vibrations.

Experimental Protocol: Attenuated Total Reflectance
(ATR)

Sample Preparation: Place a small amount of the solid FPCA powder directly onto the ATR

crystal.

Acquisition: Apply pressure to ensure good contact between the sample and the crystal.

Scan: Collect the spectrum, typically over a range of 4000-400 cm⁻¹, co-adding at least 16

scans to improve the signal-to-noise ratio.

Data Interpretation & Expected Results
The FT-IR spectrum provides a distinct fingerprint confirming the key functional groups.
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Functional Group Bond Vibration
Expected
Wavenumber
(cm⁻¹)

Characteristics

Carboxylic Acid O-H stretch 2500-3300 Very broad and strong

Aldehyde C-H stretch ~2850 and ~2750
Two weak to medium

bands

Carboxylic Acid C=O stretch 1710-1760 Strong and sharp

Aldehyde C=O stretch 1690-1740 Strong and sharp

Pyridine Ring C=C & C=N stretches 1500-1600
Multiple medium to

strong bands

Scientist's Note: The two carbonyl (C=O) stretches from the acid and aldehyde may overlap but

can often be resolved as two distinct peaks or a broadened peak, confirming the presence of

both groups.[5][6] The extremely broad O-H stretch is highly characteristic of a hydrogen-

bonded carboxylic acid.[5][7]

High-Performance Liquid Chromatography (HPLC)
Principle: HPLC is the gold standard for determining the purity of a compound. A reverse-phase

method separates compounds based on their hydrophobicity. For FPCA, this allows for

quantification of the main peak relative to any impurities.

Experimental Protocol: Purity Assessment
Instrumentation: HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid (FA).

Mobile Phase B: Acetonitrile with 0.1% TFA or FA.

Gradient: Start with 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and re-

equilibrate.
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Flow Rate: 1.0 mL/min.

Detection: UV detector set at a wavelength where the compound absorbs (e.g., 254 nm or

270 nm).

Sample Preparation: Prepare a sample solution at ~0.5 mg/mL in 50:50 water:acetonitrile.

Data Interpretation & Expected Results
A successful analysis will yield a chromatogram with a major peak corresponding to FPCA.

Purity is calculated by taking the area of the main peak as a percentage of the total area of all

peaks. A high-purity sample (>98%) should show a single, sharp, symmetrical peak with a

stable retention time.

Structural Confirmation Logic
The confirmation of the structure of 6-Formylpyridine-2-carboxylic acid is a process of logical

deduction, where each piece of analytical data corroborates the others to eliminate all other

possibilities.
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Proposed Structure:
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Figure 2: Convergence of analytical data for structural confirmation.

Summary of Analytical Data
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Technique Parameter Expected Result Purpose

¹H NMR Chemical Shifts (δ)

~13+ (s, 1H), ~10.0

(s, 1H), 7.8-8.5 (m,

3H)

Structural Connectivity

¹³C NMR Chemical Shifts (δ)
7 signals: ~192, ~167,

120-155 (5 signals)
Carbon Skeleton

HRMS (ESI+) Mass-to-Charge (m/z) 152.0342 ([M+H]⁺)
Molecular Weight &

Formula

FT-IR Wavenumbers (cm⁻¹)

2500-3300 (broad),

~1720 (C=O), ~1700

(C=O)

Functional Group ID

HPLC Purity (%) >98% (by area) Purity Assessment
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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